
Tributylmethylammonium Chloride: A
Comprehensive Technical Guide to its

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the diverse applications of Tributylmethylammonium
chloride (TBMAC), a quaternary ammonium salt with significant utility in various scientific and

industrial domains. This document provides a detailed overview of its core applications,

complete with experimental protocols, quantitative data, and visual representations of key

processes to support researchers and professionals in chemistry and drug development.

Physicochemical Properties of
Tributylmethylammonium Chloride
Tributylmethylammonium chloride, with the chemical formula C₁₃H₃₀ClN, is a versatile

compound valued for its role as a phase transfer catalyst and its applications in organic

synthesis and materials science.[1][2] Its properties are summarized in the table below.
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Property Value References

Molecular Weight 235.84 g/mol [1][2][3][4][5][6]

CAS Number 56375-79-2 [1][3][4][6]

Appearance

Colorless to yellow clear liquid

(for 75 wt. % solution in water)

or white to faint beige

powder/crystals (anhydrous)

[5]

Melting Point 95-99 °C (for solid) [1]

Boiling Point 152 °C [2][3][5]

Density 0.964 g/cm³ [1][3]

Solubility

Miscible in water; soluble in

ethanol, chloroform, and

acetone

[2]

Vapor Pressure 7.9 mmHg (at 25 °C) [3]

Refractive Index n20/D 1.4682 [3]

Synthesis of Tributylmethylammonium Chloride
A common method for the synthesis of Tributylmethylammonium chloride involves the

quaternization of tributylamine with a methylating agent.

Experimental Protocol:
Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer, a reflux condenser, and a dropping funnel.

Reagents: Charge the flask with tributylamine and a suitable solvent, such as acetonitrile or

acetone.

Addition of Methylating Agent: While stirring, add a methylating agent, typically methyl

chloride or dimethyl sulfate, dropwise from the dropping funnel. The reaction is often

exothermic, so the addition rate should be controlled to maintain a moderate temperature.
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Reaction Conditions: After the addition is complete, heat the reaction mixture to reflux and

maintain it for several hours to ensure the completion of the reaction. The progress of the

reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

The product, TBMAC, may precipitate out of the solution. If so, it can be collected by

filtration. Otherwise, the solvent is removed under reduced pressure. The crude product can

be purified by recrystallization from a suitable solvent system, such as a mixture of ethyl

acetate and hexane, to yield pure Tributylmethylammonium chloride.

Tributylamine

Reaction MixtureMethylating Agent
(e.g., Methyl Chloride)

Solvent
(e.g., Acetonitrile)

Heating (Reflux)Reaction Purification
(Recrystallization)

Crude Product Tributylmethylammonium
Chloride

Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for Tributylmethylammonium chloride.

Core Applications and Experimental Protocols
Tributylmethylammonium chloride is a versatile chemical with a wide range of applications,

primarily as a phase-transfer catalyst in organic synthesis. It also finds use in the preparation of

ionic liquids, in electrochemical applications, and in environmental remediation.

Phase-Transfer Catalysis
TBMAC is highly effective as a phase-transfer catalyst (PTC), facilitating reactions between

reactants in immiscible phases (e.g., an aqueous phase and an organic phase). This is
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particularly useful in nucleophilic substitution reactions, such as alkylations.

Reaction: The alkylation of active methylene compounds, such as diethyl malonate, is a

fundamental carbon-carbon bond-forming reaction.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine the active methylene compound (e.g., diethyl malonate), the alkylating

agent (e.g., benzyl bromide), and an organic solvent (e.g., toluene).

Addition of Base and Catalyst: Add an aqueous solution of a strong base, such as sodium

hydroxide or potassium carbonate. To this biphasic mixture, add a catalytic amount of

Tributylmethylammonium chloride (typically 1-5 mol%).

Reaction Conditions: Vigorously stir the mixture at room temperature or with gentle heating

to facilitate the transfer of the deprotonated active methylene compound from the aqueous

phase to the organic phase.

Monitoring: Monitor the reaction progress using TLC or GC.

Work-up: After the reaction is complete, separate the organic layer. Wash the organic layer

with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).

Purification: Remove the solvent under reduced pressure, and purify the resulting product by

distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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